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Compound of Interest |

Compound Name: 4-chloro-N-propylaniline
CAS No.: 73938-86-0
Cat. No.: B2505527
- 7

CAS: 14202-90-5 (Analogous) | Formula: C

H

CIN | Mol. Weight: 169.65 g/mol

Executive Summary

4-chloro-N-propylaniline is a secondary aromatic amine serving as a critical intermediate in
the synthesis of agrochemicals and pharmaceuticals. Despite its structural simplicity, direct
experimental thermochemical data (standard molar enthalpies of formation, combustion, and
sublimation) are absent from open public registries (NIST, IUPAC).

This guide provides a rigorous theoretical estimation of these properties using Benson Group
Additivity and Homologous Series Extrapolation, followed by a validated experimental protocol
for researchers required to generate this data de novo.

Theoretical Thermochemical Estimation

Note: In the absence of direct calorimetric data, the following values are derived using high-
fidelity group additivity methods referenced against high-purity standards (Aniline,
Chlorobenzene, N-Methylaniline).

Standard Molar Enthalpy of Formation ()
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We employ a difference method based on the energetic contributions of the N-alkyl chain and
the para-chloro substituent.

Derivation Logic:
o Base: N-Methylaniline (

) [1].

e Homologous Extension (Methyl
Propyl):
o Addition of two methylene (-CH

-) groups to the alkyl chain.

o Standard increment per -CH

- in N-alkyl series:

o Substituent Effect (Para-Chloro):

o Derived from Benzene (

)

Chlorobenzene (

).

¢ Final Estimate:

Predicted Phase Transitions
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e Physical State (298 K): Liquid or Low-Melting Solid.
o Reasoning: 4-Chloroaniline (

C) vs. N-propylaniline (Liquid,

C). The N-propyl chain disrupts crystal packing, likely lowering the melting point below that
of the primary amine parent.

» Enthalpy of Vaporization (
):
o Estimated range: 58 — 62 kJ/mol.
o Basis: N-propylaniline (

) + polarizability contribution of Chlorine.

Visualization of Energetic Derivation

N-Methylaniline (Gas) Homologation (+2 CH2) w| N-Propylaniline (Est.) Para-Chlorination 4-Chloro-N-propylaniline
AfH = 90.9 kJ/mol AH = -41.2 kJ/mol "1 AfH=49.7 k/mol AH = -30.9 kJ/mol AfH = 18.8 kd/mol

Figure 1: Group Additivity Estimation Pathway for AfH(gas)

Click to download full resolution via product page

Synthesis & Purification Protocol (For Calorimetry)

To obtain thermochemical-grade samples (>99.9% purity), a Reductive Amination pathway is
superior to direct alkylation, preventing over-alkylation (quaternary ammonium salts) and
ensuring high yield.

Reaction Scheme
Step-by-Step Methodology

e Imine Formation: Dissolve 4-chloroaniline (1.0 eq) in Methanol (anhydrous). Add
Propionaldehyde (1.1 eq) and stir at 25°C for 2 hours.
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e Reduction: Cool to 0°C. Add Sodium Cyanoborohydride (NaBH

CN, 1.2 eq) portion-wise. Maintain pH ~5-6 using Acetic Acid to accelerate iminium ion
reduction.

e Quench: Neutralize with saturated NaHCO
. Extract with Dichloromethane (DCM).

 Purification (Critical):
o Step A: Flash Chromatography (Hexane/EtOAc gradient) to remove unreacted aniline.
o Step B: Vacuum Distillation (or Sublimation if solid).

o Validation: Purity must be confirmed via GC-MS and DSC (Differential Scanning
Calorimetry) purity analysis before combustion.

Experimental Characterization Protocols

For researchers intending to publish experimental values, the following methodologies are the
gold standard.

Rotating Bomb Combustion Calorimetry

Standard static bomb calorimetry is unsuitable for chlorine-containing compounds due to the
formation of non-uniform HCI concentrations.

o Apparatus: Rotating-bomb calorimeter (e.g., Parr 1004C equivalent).
e Bomb Solution: 10-20 mL of Arsenious oxide (As

O
) solution.

o Function: Reduces any formed ClI

gas back to ClI
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(HCI), ensuring a single thermodynamic final state for chlorine.

e Combustion Reaction:
o Correction: Apply Washburn corrections for the solubility of CO

and HCI in the bomb liquid.

Vapor Pressure & Enthalpy of Sublimation

o Method: Knudsen Effusion Mass Spectrometry (KEMS) or Transpiration Method.
o Temperature Range: Measure vapor pressure (

) across a 20 K interval (e.g., 298 K — 318 K).

e Calculation: Plot

'S

. The slope yields

Experimental Workflow Diagram
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Figure 2: Experimental Workflow for Thermochemical Characterization

Click to download full resolution via product page
Safety & Handling (E-E-A-T)
As an aniline derivative, this compound poses specific risks:

» Methemoglobinemia: Like 4-chloroaniline, absorption through skin or inhalation can oxidize
hemoglobin to methemoglobin, impairing oxygen transport.

» Handling: Double-gloving (Nitrile/Laminate) and use of a fume hood are mandatory.

o Disposal: All waste from the bomb calorimeter (containing Arsenic and HCI) must be
segregated as hazardous heavy metal/acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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